molecular formula C12H16FNO B8323913 4-(5-Fluoro-2-methyl-phenoxy)-piperidine

4-(5-Fluoro-2-methyl-phenoxy)-piperidine

Cat. No.: B8323913
M. Wt: 209.26 g/mol
InChI Key: INDVQYISLCHVLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5-Fluoro-2-methyl-phenoxy)-piperidine is a piperidine derivative featuring a phenoxy substituent with a fluorine atom at the 5-position and a methyl group at the 2-position of the aromatic ring. Piperidine derivatives are widely explored in medicinal chemistry due to their structural versatility and ability to modulate biological targets, including enzymes, receptors, and ion channels . The fluorine and methyl substituents on the phenoxy ring likely influence the compound’s electronic, steric, and pharmacokinetic properties, which are critical for target binding and metabolic stability.

Properties

Molecular Formula

C12H16FNO

Molecular Weight

209.26 g/mol

IUPAC Name

4-(5-fluoro-2-methylphenoxy)piperidine

InChI

InChI=1S/C12H16FNO/c1-9-2-3-10(13)8-12(9)15-11-4-6-14-7-5-11/h2-3,8,11,14H,4-7H2,1H3

InChI Key

INDVQYISLCHVLH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)F)OC2CCNCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperidine Ring Modifications

  • Piperidine vs. Morpholine/Piperazine: Replacement of the piperidine moiety with morpholine or piperazine in 2-piperidinyl phenyl benzamides abolishes EP2 potentiation, underscoring piperidine’s unique role in maintaining activity . This suggests that 4-(5-Fluoro-2-methyl-phenoxy)-piperidine’s piperidine core is critical for its pharmacological function.
  • Piperidine in Potassium Channel Blockers: UK-78,282, a piperidine-based Kv1.3 potassium channel blocker, features bulky substituents (diphenylmethoxymethyl and propyl groups) that enhance potency . Comparatively, the phenoxy substituent in 4-(5-Fluoro-2-methyl-phenoxy)-piperidine may offer a balance between hydrophobicity and steric bulk for target engagement.

Binding Interactions

  • Molecular Docking Insights: Piperidine-containing inhibitors (e.g., 4-[5-(piperidin-4-ylmethoxy)-2-(p-tolyl)pyridine-3-yl]benzonitrile) form hydrogen bonds with residues like D555 and π-π stacking with H812 in substrate-binding cavities .

Fluorination Strategies

  • Fluorine Introduction :
    Fluorine is often incorporated via electrophilic substitution or late-stage fluorination (e.g., CsF-mediated fluorination in 4-(2-(2-fluoroethoxy)ethoxy)benzaldehyde synthesis) . The 5-fluoro group in the target compound may follow analogous protocols.

Data Tables

Table 1: Substituent Effects on Piperidine Derivatives

Compound Substituents Biological Activity Key Findings Reference
CID890517 4-Fluoro on benzamide EP2 receptor potentiation (Fold shift: 5.2) Para-fluoro critical for activity
CID2340325 2-Methyl on benzamide Moderate EP2 potentiation (Fold shift: 3.1) Methyl enhances hydrophobic binding
UK-78,282 Diphenylmethoxymethyl Kv1.3 channel block (IC₅₀: 0.2 µM) Bulky groups enhance potency
4-(5-Fluoro-2-methyl-phenoxy)-piperidine 5-Fluoro, 2-methyl on phenoxy Hypothesized receptor modulation Predicted optimized steric/electronic N/A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.